5-methyl-4-[(1-{3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperidin-4-yl)methoxy]-2-(methylsulfanyl)pyrimidine
CAS No.: 2640946-36-5
Cat. No.: VC11853958
Molecular Formula: C18H23N7OS
Molecular Weight: 385.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 2640946-36-5 |
|---|---|
| Molecular Formula | C18H23N7OS |
| Molecular Weight | 385.5 g/mol |
| IUPAC Name | 3-methyl-6-[4-[(5-methyl-2-methylsulfanylpyrimidin-4-yl)oxymethyl]piperidin-1-yl]-[1,2,4]triazolo[4,3-b]pyridazine |
| Standard InChI | InChI=1S/C18H23N7OS/c1-12-10-19-18(27-3)20-17(12)26-11-14-6-8-24(9-7-14)16-5-4-15-22-21-13(2)25(15)23-16/h4-5,10,14H,6-9,11H2,1-3H3 |
| Standard InChI Key | JDRHKMSKWZVFSS-UHFFFAOYSA-N |
| SMILES | CC1=CN=C(N=C1OCC2CCN(CC2)C3=NN4C(=NN=C4C=C3)C)SC |
| Canonical SMILES | CC1=CN=C(N=C1OCC2CCN(CC2)C3=NN4C(=NN=C4C=C3)C)SC |
Introduction
Structural Components
-
Pyrimidine Ring: This is a fundamental component of many biologically active compounds, often involved in nucleic acid synthesis and metabolism.
-
Triazolo-Pyridazine Moiety: This part of the molecule includes a triazole ring fused to a pyridazine ring, which can contribute to its chemical stability and biological activity.
-
Piperidine Ring: Common in pharmaceuticals, piperidine rings can enhance solubility and bioavailability.
-
Methylsulfanyl Group: This functional group can influence the compound's reactivity and interaction with biological targets.
Potential Applications
While specific research findings on this compound are not available, similar structures have been explored for various biological activities:
-
Antimicrobial Activity: Compounds with triazole rings have shown antifungal properties, as seen in derivatives like those discussed in .
-
Pharmaceutical Potential: The presence of a pyrimidine ring suggests potential applications in nucleic acid-related processes or as inhibitors of specific enzymes.
Data Tables
Given the lack of specific data on this compound, a hypothetical table for a similar compound might look like this:
| Compound Modification | Biological Activity | Solubility |
|---|---|---|
| Unmodified | Baseline Activity | Low |
| Addition of Methyl Group | Increased Activity | Moderate |
| Introduction of Sulfanyl | Enhanced Reactivity | High |
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume